N-(4-bromophenyl)-2,2-diphenylpropanamide

• IUPAC Name: N-(4-bromophenyl)-2,2-diphenylpropanamide
• InChI: InChI=1S/C21H18BrNO/c1-21(16-8-4-2-5-9-16,17-10-6-3-7-11-17)20(24)23-19-14-12-18(22)13-15-19/h2-15H,1H3,(H,23,24)
• InChI Key: LHTSLZCEXFWVCS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C21H18BrNO
• Molecular Weight: 380.3 g/mol

Description

N-(4-bromophenyl)-2,2-diphenylpropanamide is an organic compound characterized by the presence of a bromophenyl group attached to a diphenylpropanamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-bromophenyl)-2,2-diphenylpropanamide typically involves the reaction of 4-bromoaniline with 2,2-diphenylpropanoyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and purity. The product is then purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(4-bromophenyl)-2,2-diphenylpropanamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom in the bromophenyl group can be substituted with other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the bromine atom or the amide group.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, where the bromine atom is replaced by a different aryl group.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation and Reduction: Oxidizing agents like potassium permanganate (KMnO4) or reducing agents like lithium aluminum hydride (LiAlH4) are used.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

N-(4-bromophenyl)-2,2-diphenylpropanamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design, particularly for its antimicrobial and anticancer properties.

Materials Science: The compound is explored for its use in the synthesis of advanced materials with specific electronic or optical properties.

Biological Studies: It is used in biological assays to study its effects on various cellular processes and its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-2,2-diphenylpropanamide involves its interaction with specific molecular targets. The bromophenyl group can interact with biological receptors or enzymes, modulating their activity. The diphenylpropanamide structure can influence the compound’s binding affinity and specificity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

N-(4-bromophenyl)thiazol-2-yl-2-chloroacetamide: Known for its antimicrobial and antiproliferative properties.

N-(4-bromophenyl)sulfonylbenzoyl-L-valine: Studied for its antimicrobial and antioxidant activities.

Uniqueness

N-(4-bromophenyl)-2,2-diphenylpropanamide is unique due to its specific structural features, which confer distinct chemical reactivity and biological activity. Its combination of a bromophenyl group with a diphenylpropanamide backbone makes it a versatile compound for various applications.